molecular formula C10H18O4 B8747707 2-(2-Methylpropanoyloxy)ethyl 2-methylpropanoate CAS No. 7402-23-5

2-(2-Methylpropanoyloxy)ethyl 2-methylpropanoate

Cat. No.: B8747707
CAS No.: 7402-23-5
M. Wt: 202.25 g/mol
InChI Key: IYBSIHJRXJGTMU-UHFFFAOYSA-N
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Description

2-(2-Methylpropanoyloxy)ethyl 2-methylpropanoate is a useful research compound. Its molecular formula is C10H18O4 and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

7402-23-5

Molecular Formula

C10H18O4

Molecular Weight

202.25 g/mol

IUPAC Name

2-(2-methylpropanoyloxy)ethyl 2-methylpropanoate

InChI

InChI=1S/C10H18O4/c1-7(2)9(11)13-5-6-14-10(12)8(3)4/h7-8H,5-6H2,1-4H3

InChI Key

IYBSIHJRXJGTMU-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=O)OCCOC(=O)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 28.0 ml (31.0 g, 0.5 mole) of ethylene glycol (VIII), 200 ml of benzene, 111.6 ml (105.8 g, 1.2 mole) of isobutyric acid and 9.5 g (0.05 mole) of p-toluenesulfonic acid monohydrate is stirred under reflux for 2.5 hours, while the water being formed is continuously separated by using a Dean-Stark apparatus. Then the mixture is cooled to about 10° C., extracted three times with 100 ml of ice-cold 1N aqueous sodium hydroxide solution, washed with water until neutral, dried over sodium sulfate and the solvent is distilled off under reduced pressure. The crude product obtained in almost quantitative yield is subjected to fractional distillation under reduced pressure. Thus 86.0 g of the desired compound are obtained in the form of a colourless oil. Yield: 85.0 %. B.p.: 74°-76° C./107 Pa. According to gas-chromatography the product is homogeneous and contains 0.3% by weight of water (determined according to Karl Fisher's method). The product thus obtained can be used directly in the next reaction step.
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